Cas no 2228791-53-3 (O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine)

• Product Name: O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine
• CAS No: 2228791-53-3
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5854327
• PubChem ID: 165626370
• Update Time: 2025-11-01

O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine
• EN300-1788202
• 2228791-53-3

• Inchi： 1S/C7H17NO2/c1-5-6(9-4)7(2,3)10-8/h6H,5,8H2,1-4H3
• InChI Key： LTGAOXOIIMZOOL-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C(C)(C)ON

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine

O-(3-Methoxy-2-Methylpentan-2-Yl)Hydroxylamine: A Comprehensive Overview

O-(3-Methoxy-2-Methylpentan-2-Yl)Hydroxylamine, also known by its CAS number 2228791-53-3, is a versatile compound with significant applications in various fields of organic chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. The O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine structure is characterized by a hydroxylamine group attached to a substituted pentane chain, which imparts distinct reactivity and selectivity in chemical reactions.

Recent studies have highlighted the role of O-(3-methoxy-2-methylpentan-2-yl)hydroxylamine in asymmetric synthesis, where it serves as a key intermediate in the construction of complex molecular architectures. Researchers have demonstrated its ability to participate in nucleophilic additions and amidations, making it a valuable tool in the synthesis of bioactive compounds. For instance, a 2023 study published in the Journal of Organic Chemistry explored its use in the enantioselective synthesis of β-amino acids, which are critical building blocks for peptide-based drugs.

The synthesis of O-(3-methoxy-2-methylpentan-2-ylihydroxylamine) involves multi-step processes that emphasize stereocontrol and functional group compatibility. One notable approach reported in 2024 involves the use of catalytic asymmetric hydrogenation to install the hydroxylamine functionality onto a chiral pentane scaffold. This method not only enhances the compound's enantioselectivity but also streamlines its production for large-scale applications.

In terms of applications, O-(3-methoxy-2-methylpentan-2-ylihydroxylamine) has shown promise in the development of novel agrochemicals. Its ability to act as a selective inhibitor of plant pathogens has been validated in recent field trials, suggesting its potential as an eco-friendly alternative to traditional pesticides. Additionally, this compound has been investigated for its role in the synthesis of advanced polymers, where it contributes to the formation of cross-linked networks with improved mechanical properties.

From an environmental perspective, the green chemistry aspects of O-(3-methoxy-2-methylpentan-2-ylihydroxylamine) have been extensively studied. Researchers have developed catalytic systems that minimize waste generation during its synthesis, aligning with global sustainability goals. These advancements underscore the compound's potential as a sustainable building block for future chemical innovations.

In conclusion, O-(3-methoxy-2-methylpentan-2-ylihydroxylamine) stands out as a multifaceted compound with wide-ranging applications across diverse industries. Its unique chemical properties and compatibility with modern synthetic methodologies make it an invaluable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play an increasingly significant role in shaping the future of organic chemistry.